Cas no 2227206-37-1 (5-methyl-8-oxa-2,5-diazaspiro[3.5]nonan-6-one;hydrochloride)

• Product Name: 5-methyl-8-oxa-2,5-diazaspiro[3.5]nonan-6-one;hydrochloride
• CAS No: 2227206-37-1
• MF: C₇H₁₃ClN₂O₂
• MW: 192.64
• CID: 5301485
• Update Time: 2026-03-10

5-methyl-8-oxa-2,5-diazaspiro[3.5]nonan-6-one;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-methyl-8-oxa-2,5-diazaspiro[3.5]nonan-6-one hydrochloride
• 5-methyl-8-oxa-2,5-diazaspiro[3.5]nonan-6-one;hydrochloride

• Inchi： 1S/C7H12N2O2.ClH/c1-9-6(10)2-11-5-7(9)3-8-4-7;/h8H,2-5H2,1H3;1H
• InChI Key： FABLOKZMNLDWMF-UHFFFAOYSA-N
• SMILES： CN1C(COCC21CNC2)=O.Cl

Additional information on 5-methyl-8-oxa-2,5-diazaspiro[3.5]nonan-6-one;hydrochloride

Introduction to 5-methyl-8-oxa-2,5-diazaspiro[3.5]nonan-6-one;hydrochloride (CAS No. 2227206-37-1)

The compound 5-methyl-8-oxa-2,5-diazaspiro[3.5]nonan-6-one;hydrochloride, identified by its CAS number 2227206-37-1, represents a significant advancement in the field of medicinal chemistry and pharmacology. This spirocyclic derivative has garnered considerable attention due to its unique structural features and promising biological activities. The molecule combines a spirocyclic framework with heterocyclic moieties, making it a versatile scaffold for drug discovery and development.

At the core of this compound's appeal lies its intricate spirocyclic structure, which is characterized by a fusion of two rings: a six-membered oxygen-containing heterocycle and a nine-membered spirocyclic system. This arrangement imparts exceptional rigidity and stability to the molecule, which is often desirable in drug design to enhance binding affinity and metabolic stability. The presence of a methyl group at the 5-position and an oxo group at the 8-position further modulates the electronic and steric properties of the molecule, influencing its interactions with biological targets.

The hydrochloride salt form of 5-methyl-8-oxa-2,5-diazaspiro[3.5]nonan-6-one enhances its solubility in aqueous media, making it more suitable for formulation into pharmaceutical products. This property is particularly crucial for oral and parenteral administration, where bioavailability is a key consideration. The compound's solubility profile also facilitates its use in high-throughput screening (HTS) assays, where rapid dissolution and uniform distribution are essential for obtaining reliable data.

Recent studies have highlighted the potential of spirocyclic compounds as pharmacological agents due to their ability to mimic natural product scaffolds while offering improved pharmacokinetic profiles. The spirocyclic core of 5-methyl-8-oxa-2,5-diazaspiro[3.5]nonan-6-one;hydrochloride has been shown to exhibit inhibitory activity against various enzymes and receptors implicated in human diseases. Notably, preliminary research suggests that this compound may interfere with pathways involved in inflammation and cancer progression.

In the realm of oncology, spirocyclic derivatives have demonstrated promise as inhibitors of kinases and other enzymes that drive tumor growth. The diazaspiro framework of 5-methyl-8-oxa-2,5-diazaspiro[3.5]nonan-6-one;hydrochloride is structurally analogous to several known kinase inhibitors, suggesting that it may similarly modulate signaling cascades critical for cancer cell proliferation. Further investigation into its mechanism of action could uncover novel therapeutic strategies for treating solid tumors and hematological malignancies.

Moreover, the compound's interaction with biological targets has been explored using computational modeling techniques. Molecular docking studies have revealed that it can bind to pockets on proteins associated with metabolic disorders and neurodegenerative diseases. These findings align with emerging research indicating that modulating metabolic pathways holds therapeutic potential for conditions such as diabetes and Alzheimer's disease.

The hydrochloride salt form also contributes to the compound's overall pharmacological profile by enhancing its bioavailability and shelf stability. This makes it an attractive candidate for further development into a lead compound or intermediate in synthetic chemistry applications. Researchers have leveraged its structural motifs to design analogs with enhanced potency or selectivity, underscoring its versatility as a chemical scaffold.

Current research efforts are focused on optimizing synthetic routes to produce 5-methyl-8-oxa-2,5-diazaspiro[3.5]nonan-6-one;hydrochloride on an industrial scale while maintaining high purity standards. Advances in catalytic methods have enabled more efficient synthesis of complex spirocyclic structures, reducing production costs and environmental impact. These improvements are essential for transitioning promising candidates into clinical trials and ultimately into market-ready pharmaceuticals.

The compound's potential extends beyond oncology and metabolic diseases; it has shown promise in preclinical models relevant to infectious diseases and autoimmune disorders. By targeting conserved molecular pathways shared by diverse pathogens or dysregulated immune responses, 5-methyl-8-oxa-2,5-diazaspiro[3.5]nonan-6-one;hydrochloride could serve as a foundation for broad-spectrum therapeutics.

In conclusion,5-methyl-8-oxa-2,5-diazaspiro[3.5]nonan-6-one;hydrochloride (CAS No. 2227206-37-1) exemplifies the innovative spirit of modern medicinal chemistry through its unique structural design and multifaceted biological activities. Its spirocyclic core offers a rich scaffold for drug development, while its hydrochloride form enhances practicality in pharmaceutical applications. As research continues to uncover new therapeutic applications,this compound holds significant promise as a lead structure or key intermediate in addressing some of today's most pressing medical challenges.